Cas no 1780579-53-4 (1-methyl-3-(piperidin-4-yl)methyl-1H-indazole)

• Product Name: 1-methyl-3-(piperidin-4-yl)methyl-1H-indazole
• CAS No: 1780579-53-4
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5872326
• PubChem ID: 84692872
• Update Time: 2025-10-28

1-methyl-3-(piperidin-4-yl)methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(piperidin-4-yl)methyl-1H-indazole
• EN300-1868554
• 1780579-53-4
• 1-methyl-3-[(piperidin-4-yl)methyl]-1H-indazole

• Inchi： 1S/C14H19N3/c1-17-14-5-3-2-4-12(14)13(16-17)10-11-6-8-15-9-7-11/h2-5,11,15H,6-10H2,1H3
• InChI Key： BEDMWQWXOURELV-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C3C=CC=CC=3N(C)N=2)CC1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-methyl-3-(piperidin-4-yl)methyl-1H-indazole

1-Methyl-3-(Piperidin-4-yl)methyl-1H-Indazole (CAS No. 1780579-53-4): A Comprehensive Overview

1-Methyl-3-(piperidin-4-yl)methyl-1H-indazole (CAS No. 1780579-53-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MPIMI, is a member of the indazole class of compounds, which are characterized by their unique structural features and potential therapeutic applications. The chemical structure of MPIMI includes a piperidine ring attached to an indazole core, making it a versatile scaffold for the development of new drugs.

The indazole core is a well-known heterocyclic system that has been extensively studied for its biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The introduction of the piperidine moiety, particularly at the 3-position of the indazole ring, enhances the compound's pharmacological profile by modulating its interactions with various biological targets. This structural modification has been shown to improve the compound's solubility, stability, and bioavailability, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 1-methyl-3-(piperidin-4-yl)methyl-1H-indazole in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that MPIMI exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that MPIMI could be a valuable therapeutic agent for slowing down or even reversing the progression of neurodegenerative diseases.

In addition to its neuroprotective properties, 1-methyl-3-(piperidin-4-yl)methyl-1H-indazole has also shown promise in cancer research. Preclinical studies have indicated that MPIMI can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Specifically, MPIMI has been shown to downregulate the expression of pro-survival proteins such as Bcl-2 and upregulate pro-apoptotic proteins such as Bax, leading to increased cell death in cancer cells.

The pharmacokinetic properties of 1-methyl-3-(piperidin-4-yl)methyl-1H-indazole have also been extensively studied. In vitro and in vivo experiments have demonstrated that MPIMI exhibits favorable pharmacokinetic profiles, including good oral bioavailability, low toxicity, and minimal side effects. These properties make it a suitable candidate for further clinical development and potential use as a therapeutic agent.

Furthermore, recent advancements in computational chemistry and molecular modeling have provided valuable insights into the binding interactions of MPIMI with its target proteins. Molecular docking studies have revealed that MPIMI binds to specific pockets on target proteins with high affinity and selectivity. This information can be used to optimize the structure of MPIMI further to enhance its potency and selectivity for specific therapeutic targets.

In conclusion, 1-methyl-3-(piperidin-4-yl)methyl-1H-indazole (CAS No. 1780579-53-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, MPIMI is poised to play a significant role in advancing medical treatments for various diseases.